N2,N4-bis(4-ethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine
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Description
N2,N4-bis(4-ethylphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C23H28N6 and its molecular weight is 388.519. The purity is usually 95%.
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Scientific Research Applications
Materials Chemistry and Physics
Synthesis and Two-Photon Absorption Property of New π-Conjugated Dendritic Fluorophores
The compound has been studied for its two-photon absorption characteristics, which are crucial for applications in photopolymerization, optical limiting, and fluorescence imaging. The study demonstrated that certain derivatives, including triazine-based molecules, exhibit significant two-photon absorption cross-sections, indicating potential for advanced optical materials (Yan et al., 2007).
Polymer Science
Synthesis and Properties of Novel Soluble Fluorinated Polyamides
Research into the synthesis of novel diamines containing pyridine and trifluoromethylphenyl groups, like the one mentioned, has led to the development of fluorinated polyamides. These polymers are characterized by high thermal stability, low moisture absorption, and excellent dielectric properties, making them suitable for electronic and aerospace applications (Liu et al., 2013).
High Transparent Polyimides Containing Pyridine and Biphenyl Units
The incorporation of pyridine units into polyimides has been explored for enhancing the thermal, mechanical, and optical properties of these materials. Such modifications result in polymers with high transparency, stability, and performance suitable for optoelectronic applications (Guan et al., 2015).
Coordination Chemistry
Surrogates of 2,2′-Bipyridine Designed to Chelate Ag(I)
Derivatives of triazines have been designed to mimic the chelating properties of 2,2′-bipyridine, facilitating the creation of complex structures through metal coordination and hydrogen bonding. These studies contribute to the development of novel crystalline materials with potential applications in catalysis, separation processes, and materials science (Duong et al., 2011).
Organic Electronics
High Electron Mobility Layers of Triazines
Triazine compounds have shown to significantly improve the performance of organic light-emitting diodes (OLEDs) by serving as excellent electron-transport layers. These materials help in reducing driving voltages and enhancing power conversion efficiencies, thereby contributing to the advancement of OLED technology (Matsushima et al., 2010).
Properties
IUPAC Name |
2-N,4-N-bis(4-ethylphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N6/c1-3-17-7-11-19(12-8-17)24-21-26-22(25-20-13-9-18(4-2)10-14-20)28-23(27-21)29-15-5-6-16-29/h7-14H,3-6,15-16H2,1-2H3,(H2,24,25,26,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTRFKLDINWDMIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)NC4=CC=C(C=C4)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.